Cas no 2034261-65-7 (1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-(3-(trifluoromethyl)phenyl)ethanone)

• Product Name: 1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-(3-(trifluoromethyl)phenyl)ethanone
• CAS No: 2034261-65-7
• MF: C₁₆H₁₆F₃N₃O₃S
• MW: 387.376752853394
• CID: 5549018
• PubChem ID: 91814588
• Update Time: 2025-10-29

1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-(3-(trifluoromethyl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-2-[3-(trifluoromethyl)phenyl]ethanone
• AKOS025316611
• 1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-(3-(trifluoromethyl)phenyl)ethanone
• F6471-9326
• 1-{3-[(1-methyl-1H-imidazol-2-yl)sulfonyl]azetidin-1-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one
• 2034261-65-7

• Inchi： 1S/C16H16F3N3O3S/c1-21-6-5-20-15(21)26(24,25)13-9-22(10-13)14(23)8-11-3-2-4-12(7-11)16(17,18)19/h2-7,13H,8-10H2,1H3
• InChI Key： DNHAUHRUWTYJMP-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C)(C1CN(C(CC2C=CC=C(C(F)(F)F)C=2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 387.08644704g/mol
• Monoisotopic Mass: 387.08644704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-(3-(trifluoromethyl)phenyl)ethanone

Introduction to Compound with CAS No. 2034261-65-7 and Its Applications in Modern Medicinal Chemistry

Compound with the CAS number 2034261-65-7 is a highly intriguing molecule that has garnered significant attention in the field of medicinal chemistry. This compound, formally known as 1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-(3-(trifluoromethyl)phenyl)ethanone, represents a fascinating intersection of structural complexity and potential therapeutic utility. The unique structural features of this molecule, particularly its incorporation of a sulfonylazetidine moiety and a trifluoromethylphenyl group, make it a promising candidate for further exploration in drug discovery and development.

The sulfonylazetidine core is a well-documented scaffold in medicinal chemistry, known for its ability to interact with various biological targets. This moiety has been extensively studied for its potential to modulate enzyme activity and receptor binding, making it a valuable component in the design of novel therapeutic agents. The presence of the 1-methyl-1H-imidazole group further enhances the compound's pharmacological profile by introducing additional binding pockets and functional groups that can be exploited for drug design.

The trifluoromethylphenyl group is another critical feature of this compound, contributing to its overall pharmacokinetic properties. Trifluoromethyl groups are frequently incorporated into pharmaceutical compounds due to their ability to improve metabolic stability, binding affinity, and overall bioavailability. In particular, the trifluoromethylphenyl ring can enhance the lipophilicity of the molecule, facilitating its penetration across biological membranes and improving its efficacy as a drug.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the potential interactions of this compound with biological targets. Studies have shown that the sulfonylazetidine moiety can effectively bind to enzymes such as kinases and phosphodiesterases, which are critical targets in the treatment of various diseases. Additionally, the trifluoromethylphenyl group has been observed to interact with receptors in a manner that suggests potential therapeutic activity in areas such as pain management and anti-inflammatory treatments.

In vitro studies have further demonstrated the promising pharmacological properties of this compound. Initial experiments have shown that it exhibits significant inhibitory activity against several key enzymes involved in disease pathways. For instance, preliminary data indicate that it may effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are known to play a crucial role in cancer cell proliferation. Furthermore, its interaction with other enzymes such as cyclooxygenases (COXs) suggests potential applications in anti-inflammatory therapies.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate functional group transformations, including sulfonylation, azetidinone formation, and aromatic substitution reactions. The successful preparation of this complex molecule underscores the growing capabilities of modern synthetic methodologies and highlights the importance of innovative approaches in drug discovery.

One of the most exciting aspects of this compound is its potential for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to achieve desired therapeutic effects. This flexibility makes it an attractive scaffold for structure-activity relationship (SAR) studies aimed at developing more effective and selective drug candidates.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for exploring the potential of this compound. Advanced computational tools can predict novel derivatives and optimize their properties before experimental synthesis, significantly accelerating the drug development process. These technologies are particularly valuable for analyzing complex molecules like this one, where traditional experimental approaches may be time-consuming and resource-intensive.

Future research directions include exploring the compound's interactions with nucleic acids and other biomolecules relevant to disease pathways. Additionally, investigating its behavior in preclinical models will provide crucial insights into its safety profile and therapeutic efficacy. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be essential in unlocking the full potential of this promising molecule.

In conclusion, compound with CAS No. 2034261-65-7 is a structurally complex and pharmacologically intriguing molecule with significant potential in modern medicinal chemistry. Its unique combination of functional groups makes it a valuable candidate for further exploration in drug discovery efforts aimed at treating various diseases. With ongoing advancements in synthetic methodologies and computational tools, this compound is poised to play a crucial role in the development of next-generation therapeutic agents.